Cas no 1797977-80-0 (3-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-(3-methylphenyl)urea)

• Product Name: 3-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-(3-methylphenyl)urea
• CAS No: 1797977-80-0
• MF: C₁₈H₂₃N₅O₂
• MW: 341.407523393631
• CID: 5373538
• Update Time: 2025-06-12

3-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-(3-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[[4-methyl-6-(4-morpholinyl)-2-pyrimidinyl]methyl]-N'-(3-methylphenyl)-
• 3-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-(3-methylphenyl)urea

• Inchi： 1S/C18H23N5O2/c1-13-4-3-5-15(10-13)21-18(24)19-12-16-20-14(2)11-17(22-16)23-6-8-25-9-7-23/h3-5,10-11H,6-9,12H2,1-2H3,(H2,19,21,24)
• InChI Key： LZIRNMRMJXIHRV-UHFFFAOYSA-N
• SMILES： N(CC1=NC(N2CCOCC2)=CC(C)=N1)C(NC1=CC=CC(C)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-(3-methylphenyl)urea

Introduction to 3-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-(3-methylphenyl)urea (CAS No. 1797977-80-0)

3-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-(3-methylphenyl)urea, identified by its CAS number 1797977-80-0, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural framework of this molecule incorporates several key functional groups, including a pyrimidine core, a morpholine moiety, and a phenyl group, which collectively contribute to its unique chemical and biological properties.

The pyrimidine scaffold is a cornerstone in the design of numerous pharmacologically active agents. Pyrimidines are heterocyclic aromatic compounds that mimic the structure of nucleic acid bases, making them integral to the development of drugs targeting DNA and RNA interactions. In particular, substituted pyrimidines have been extensively explored for their roles in antiviral, anticancer, and antimicrobial therapies. The presence of a 4-methyl group at the 4-position of the pyrimidine ring in this compound enhances its electronic properties, influencing its reactivity and interaction with biological targets.

The incorporation of a morpholine group at the 6-position of the pyrimidine ring adds another layer of complexity to the molecule's behavior. Morpholine derivatives are known for their versatility in medicinal chemistry, often serving as bioisosteres that can modulate the pharmacokinetic and pharmacodynamic properties of parent compounds. The morpholine ring in this compound likely contributes to its solubility and stability, as well as its ability to interact with biological macromolecules. This feature makes it particularly valuable for designing drugs with improved bioavailability and reduced toxicity.

The terminal urea functionality, represented by -NH-CO-NH-, is another critical aspect of this compound's structure. Urea derivatives are widely used in pharmaceuticals due to their ability to form hydrogen bonds with biological targets, enhancing binding affinity and selectivity. In this context, the urea group in 3-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-(3-methylphenyl)urea likely plays a crucial role in mediating interactions with specific enzymes or receptors. The presence of a 3-methylphenyl group further extends the molecule's aromatic system, potentially influencing its electronic distribution and reactivity.

Recent advancements in computational chemistry have enabled more sophisticated predictions of molecular properties and interactions. These tools have been instrumental in understanding how modifications to the core structure of 3-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-(3-methylphenyl)urea can fine-tune its biological activity. For instance, molecular docking studies have revealed that subtle changes in the position or type of substituents can significantly alter binding affinities to target proteins. This knowledge has guided the optimization process toward developing more potent and selective analogs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Key steps include condensation reactions between appropriately substituted precursors, followed by functional group transformations such as methylation and morpholine introduction. Advances in synthetic methodologies have made it possible to achieve higher yields and purities, facilitating both laboratory-scale research and potential industrial production.

In terms of biological activity, preliminary studies on 3-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-(3-methylphenyl)urea have shown promising results in various assays. These studies indicate potential applications in modulating pathways relevant to inflammation, metabolism, and cell proliferation. The compound's ability to interact with multiple targets suggests it may serve as a lead molecule for developing multifunctional therapeutics. Such drugs could address complex diseases by simultaneously targeting several pathological mechanisms.

The development of novel drug candidates is an iterative process that relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. High-throughput screening (HTS) techniques have been particularly valuable in identifying lead compounds like this one from large libraries of molecules. HTS allows for rapid evaluation of thousands of compounds against specific biological targets, streamlining the drug discovery pipeline.

The structural features of 3-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-(3-methylphenyl)urea also make it an attractive candidate for further derivatization. By introducing additional substituents or modifying existing ones, researchers can explore new chemical spaces and uncover novel biological activities. This flexibility underscores the importance of having robust synthetic strategies in place for such compounds.

The field of medicinal chemistry continues to evolve with emerging technologies that enhance our ability to design and evaluate drug candidates efficiently. Techniques such as fragment-based drug design (FBDD), structure-based drug design (SBDD), and artificial intelligence-driven virtual screening are complementing traditional approaches like high-throughput screening. These innovations are accelerating the discovery process and enabling more targeted development efforts.

In conclusion, 3-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-(3-methylphenyl)urea (CAS No. 1797977-80-0) represents a promising entry point for further exploration in pharmaceutical research. Its unique structural features combined with recent advances in synthetic and computational chemistry provide a strong foundation for developing new therapeutic agents. As research progresses, this compound will likely continue to play a significant role in addressing unmet medical needs across various therapeutic areas.